Cas no 2854-10-6 (tert-butyl 4-oxopentanoate)

• Product Name: tert-butyl 4-oxopentanoate
• CAS No: 2854-10-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD24688249
• CID: 1435306
• PubChem ID: 15577827
• Update Time: 2025-04-20

tert-butyl 4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-, 1,1-dimethylethyl ester
• levulinic acid t-butyl ester
• t-Butyl levulinat
• t-butyl levulinate
• tert-butyl 4-oxopentanoate
• DA-48515
• 2854-10-6
• tert-butyl4-oxopentanoate
• FVXIMLWFYMZNEU-UHFFFAOYSA-N
• SCHEMBL3630266
• DTXSID00574731
• CAA85410
• EN300-300332
• BS-50078

• MDL： MFCD24688249
• Inchi： 1S/C9H16O3/c1-7(10)5-6-8(11)12-9(2,3)4/h5-6H2,1-4H3
• InChI Key： FVXIMLWFYMZNEU-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.22
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.69730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives